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Compound Name: Acetohexamide

Cat. No.: B1666498 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acetohexamide is a first-generation sulfonylurea compound known for its hypoglycemic

activity.[1] It is primarily used in the management of type 2 diabetes mellitus.[2] In a research

context, acetohexamide is a valuable tool for studying insulin secretion pathways and the

function of ATP-sensitive potassium (K-ATP) channels.[2][3] Its mechanism of action involves

stimulating insulin release from pancreatic β-cells by binding to the sulfonylurea receptor 1

(SUR1), a subunit of the K-ATP channel.[4] This interaction initiates a signaling cascade that

leads to insulin exocytosis.[2]

These application notes provide detailed protocols for the preparation of acetohexamide
solutions for use in in vitro cell culture experiments, ensuring accurate and reproducible results.

Physicochemical Properties and Solubility
Acetohexamide is a white to yellowish-white powder.[5] It is practically insoluble in water but

soluble in several organic solvents.[1][5] Proper solubilization is critical for its application in

aqueous cell culture environments.

Table 1: Physicochemical and Solubility Data for Acetohexamide
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Property Value

Molecular Formula C₁₅H₂₀N₂O₄S

Molecular Weight 324.40 g/mol [1]

CAS Number 968-81-0[1]

Solubility in Water Insoluble / <1 mg/mL[5][6]

Solubility in DMSO

Up to 21 mg/mL (~64.7 mM). Note: Moisture-

absorbing DMSO can reduce solubility; using

fresh DMSO is recommended.[1]

Other Solvents

Freely soluble in dimethylformamide (DMF),

sparingly soluble in acetone, slightly soluble in

methanol and ethanol.[5]

Experimental Protocols
The following protocols detail the preparation of stock and working solutions of

acetohexamide. It is crucial to perform these steps under sterile conditions (e.g., in a laminar

flow hood) to prevent contamination of cell cultures.

Protocol 1: Preparation of Concentrated Stock Solution
Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing a concentrated stock

solution of acetohexamide due to its high solubilizing capacity and compatibility with most cell

culture assays at low final concentrations.

Materials:

Acetohexamide powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance
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Pipettes and sterile filter tips

Procedure:

Determine Required Mass: Calculate the mass of acetohexamide powder needed to

achieve the desired stock concentration.

Formula: Mass (g) = Desired Concentration (mol/L) x Final Volume (L) x Molecular Weight

( g/mol )

Example Calculation for a 10 mM stock solution in 1 mL: Mass (g) = (0.010 mol/L) x (0.001

L) x (324.40 g/mol ) = 0.003244 g = 3.24 mg

Weigh Powder: Accurately weigh the calculated mass of acetohexamide powder using an

analytical balance in a sterile weighing boat or directly into a sterile tube.

Dissolve in DMSO: Aseptically add the calculated volume of sterile DMSO to the tube

containing the powder.

Ensure Complete Solubilization: Vortex the solution thoroughly. If necessary, warm the

solution briefly in a 37°C water bath to aid dissolution.[7] Visually inspect to ensure no

particulates are present.

Aliquot and Store: Dispense the stock solution into smaller, single-use aliquots in sterile

tubes to avoid repeated freeze-thaw cycles.[1] Store as recommended in Table 2.
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Workflow: Acetohexamide Stock Solution Preparation

Start

Calculate Mass of
Acetohexamide Powder

Weigh Acetohexamide
in a Sterile Tube

Add Sterile DMSO
to the Powder

Vortex / Warm (37°C)
to Dissolve Completely

Aliquot into Single-Use
Sterile Tubes

Store at -20°C or -80°C

End
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Workflow: Acetohexamide Working Solution Preparation
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Acetohexamide Signaling Pathway in Pancreatic β-Cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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